![molecular formula C14H6Cl2F3NO4 B8726298 5-[2-Chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoyl chloride CAS No. 67446-83-7](/img/structure/B8726298.png)
5-[2-Chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoyl chloride
Cat. No. B8726298
M. Wt: 380.1 g/mol
InChI Key: KGPHNHSAYAXSOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04568382
Procedure details
A solution of 5-(2-chloro-4-trifluoromethylphenoxy)-2-nitrobenzoic acid (448.1 g, 1.24 mole), thionyl chloride (458 g) and toluene (250 ml) was held at reflux for 8 hrs. The excess thionyl chloride and the solvent were stripped off under reduced pressure to give a reddish solid, which upon recrystallization from hexane-toluene afforded 282.9 g of the desired benzoyl chloride as a light yellow crystalline solid; mp 63°-69° C.
Quantity
448.1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:20]=[C:19]([C:21]([F:24])([F:23])[F:22])[CH:18]=[CH:17][C:3]=1[O:4][C:5]1[CH:6]=[CH:7][C:8]([N+:14]([O-:16])=[O:15])=[C:9]([CH:13]=1)[C:10](O)=[O:11].S(Cl)([Cl:27])=O>C1(C)C=CC=CC=1>[Cl:1][C:2]1[CH:20]=[C:19]([C:21]([F:24])([F:23])[F:22])[CH:18]=[CH:17][C:3]=1[O:4][C:5]1[CH:6]=[CH:7][C:8]([N+:14]([O-:16])=[O:15])=[C:9]([CH:13]=1)[C:10]([Cl:27])=[O:11]
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Inputs
Step One
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Name
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|
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Quantity
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448.1 g
|
|
Type
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reactant
|
|
Smiles
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ClC1=C(OC=2C=CC(=C(C(=O)O)C2)[N+](=O)[O-])C=CC(=C1)C(F)(F)F
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Step Two
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Name
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|
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Quantity
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458 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Four
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Name
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Quantity
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250 mL
|
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 8 hrs
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Duration
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8 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give a reddish solid, which
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CUSTOM
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Type
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CUSTOM
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|
Details
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upon recrystallization from hexane-toluene
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(OC=2C=CC(=C(C(=O)Cl)C2)[N+](=O)[O-])C=CC(=C1)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 282.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 60% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
